Cas no 433921-37-0 (1-(pyrimidin-2-yl)-1h-imidazole-4-carbaldehyde)

• Product Name: 1-(pyrimidin-2-yl)-1h-imidazole-4-carbaldehyde
• CAS No: 433921-37-0
• MF: C₈H₆N₄O
• MW: 174.159440517426
• MDL: MFCD08669924
• CID: 928934
• PubChem ID: 22630884
• Update Time: 2025-06-29

1-(pyrimidin-2-yl)-1h-imidazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-2-yl)-1h-imidazole-4-carbaldehyde
• 1-(PYRIMIDIN-2-YL)-1H-IMIDAZOLE-4-CARBOXALDEHYDE
• 1-pyrimidin-2-ylimidazole-4-carbaldehyde
• OR2129
• 1-(pyrimidin-2-yl)imidazole-4-carbaldehyde
• MFCD08669924
• 1-(Pyrimidin-2-yl)-1H-imidazole-4-carbaldehyde, AldrichCPR
• 1-(2-pyrimidinyl)-1H-imidazole-4-carboxaldehyde
• AS-53382
• LCRBOCRJBFMASO-UHFFFAOYSA-N
• AKOS027378493
• P16403
• 1-(2-Pyrimidinyl)-1H-imidazole4-carboxaldehyde
• DTXSID70627122
• CS-0332275
• 433921-37-0
• TQP1184
• SCHEMBL6658886

• MDL： MFCD08669924
• Inchi： 1S/C8H6N4O/c13-5-7-4-12(6-11-7)8-9-2-1-3-10-8/h1-6H
• InChI Key： LCRBOCRJBFMASO-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C=N1)C1N=CC=CN=1

Computed Properties

• Exact Mass: 174.05400
• Monoisotopic Mass: 174.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.67000
• LogP: 0.47480

Additional information on 1-(pyrimidin-2-yl)-1h-imidazole-4-carbaldehyde

Introduction to 1-(pyrimidin-2-yl)-1H-imidazole-4-carbaldehyde (CAS No. 433921-37-0)

The compound 1-(pyrimidin-2-yl)-1H-imidazole-4-carbaldehyde (CAS No. 433921-37-0) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules. This heterocyclic aldehyde derivative has garnered considerable attention due to its unique structural features and promising pharmacological properties. The presence of both pyrimidine and imidazole moieties in its molecular framework endows it with the potential to interact with a wide range of biological targets, making it a valuable scaffold for drug discovery efforts.

Recent studies have highlighted the importance of 1-(pyrimidin-2-yl)-1H-imidazole-4-carbaldehyde in the development of small-molecule inhibitors targeting various diseases. Its aldehyde functionality serves as a versatile handle for further chemical modifications, enabling the synthesis of libraries of derivatives with tailored biological activities. This flexibility has been exploited in several research endeavors aimed at identifying compounds with therapeutic potential against cancer, inflammation, and infectious diseases.

In the realm of oncology, the pyrimidine and imidazole cores of this compound have been shown to exhibit inhibitory effects on key enzymes and signaling pathways involved in tumor progression. For instance, preclinical studies have demonstrated that derivatives of 1-(pyrimidin-2-yl)-1H-imidazole-4-carbaldehyde can modulate the activity of kinases such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are often dysregulated in cancer cells. The aldehyde group also provides a site for covalent bond formation with biological targets, leading to the development of highly specific inhibitors that can disrupt malignant cell proliferation.

Moreover, the 1-(pyrimidin-2-yl)-1H-imidazole-4-carbaldehyde scaffold has shown promise in combating inflammation by targeting inflammatory cytokines and mediators. Research indicates that this compound can inhibit the production of pro-inflammatory molecules such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby reducing systemic inflammation. Its ability to modulate inflammatory pathways makes it a candidate for treating chronic inflammatory disorders, including rheumatoid arthritis and atherosclerosis.

Another area where 1-(pyrimidin-2-yl)-1H-imidazole-4-carbaldehyde has made significant contributions is in antiviral drug development. The structural motifs present in this compound have been found to interfere with viral replication cycles by inhibiting essential viral enzymes or proteins. For example, derivatives thereof have demonstrated efficacy against herpesviruses by inhibiting viral polymerases or capsid assembly processes. This underscores the broad applicability of 1-(pyrimidin-2-yl)-1H-imidazole-4-carbaldehyde as a pharmacological tool in addressing emerging infectious diseases.

The synthetic chemistry associated with 1-(pyrimidin-2-yl)-1H-imidazole-4-carbaldehyde has also been extensively explored. Researchers have developed efficient synthetic routes that allow for scalable production of this compound and its derivatives. These methods often involve multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. The accessibility of high-quality starting materials and well-established synthetic protocols has facilitated rapid progress in medicinal chemistry applications.

In conclusion, 1-(pyrimidin-2-yl)-1H-imidazole-4-carbaldehyde (CAS No. 433921-37-0) stands out as a versatile and potent pharmacophore with diverse therapeutic implications. Its unique structural composition enables interactions with multiple biological targets, making it a valuable asset in drug discovery programs targeting cancer, inflammation, and infectious diseases. Continued research into this compound and its derivatives is expected to yield novel therapeutics that address unmet medical needs.